Cas no 120258-54-0 (3-Bromo-4,5-dichloropyridazine)

• Product Name: 3-Bromo-4,5-dichloropyridazine
• CAS No: 120258-54-0
• MF: C₄HBrCl₂N₂
• MW: 227.874137639999
• CID: 2845921
• PubChem ID: 57336591
• Update Time: 2025-04-21

3-Bromo-4,5-dichloropyridazine Chemical and Physical Properties

Names and Identifiers

• DTXSID90720866
• SCHEMBL2769316
• 120258-54-0
• 3-Bromo-4,5-dichloropyridazine

• Inchi： 1S/C4HBrCl2N2/c5-4-3(7)2(6)1-8-9-4/h1H
• InChI Key： KBMSYPKWKUVIOE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CN=N1)Cl)Cl

Computed Properties

• Exact Mass: 225.87002Da
• Monoisotopic Mass: 225.87002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų